N2'-Deacetyl-N2'-(4-mercapto-4-methyl-1-oxopentyl)-maytansine

• IUPAC Name: [(1S,2R,3S,5S,6S,16Z,18Z,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] (2S)-2-[methyl-(4-methyl-4-sulfanylpentanoyl)amino]propanoate
• InChI: InChI=1S/C38H54ClN3O10S/c1-21-12-11-13-28(49-10)38(47)20-27(50-35(46)40-38)22(2)33-37(6,52-33)29(51-34(45)23(3)41(7)30(43)14-15-36(4,5)53)19-31(44)42(8)25-17-24(16-21)18-26(48-9)32(25)39/h11-13,17-18,22-23,27-29,33,47,53H,14-16,19-20H2,1-10H3,(H,40,46)/b13-11-,21-12-/t22-,23+,27+,28-,29+,33+,37+,38+/m1/s1
• InChI Key: JFCFGYGEYRIEBE-BEZRROLOSA-N
• Canonical SMILES: CC1C2CC(C(C=CC=C(CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)N(C)C(=O)CCC(C)(C)S)C)C)OC)(NC(=O)O2)O
• Isomeric SMILES: C[C@@H]1[C@@H]2C[C@]([C@@H](/C=C\C=C(/CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)C[C@@H]([C@]4([C@H]1O4)C)OC(=O)[C@H](C)N(C)C(=O)CCC(C)(C)S)C)\C)OC)(NC(=O)O2)O
• Molecular Formula: C38H54ClN3O10S
• Molecular Weight: 780.4 g/mol
• CAS RN: 796073-69-3

Description

N2'-Deacetyl-N2'-(4-mercapto-4-methyl-1-oxopentyl)-maytansine is a useful research compound. Its molecular formula is C38H54ClN3O10S and its molecular weight is 780.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Drug-Drug Interaction Potential of Catabolites of Antibody-Maytansinoid Conjugates : This study investigates the interaction potential of DM4 and other maytansinoid species, observing their metabolism and inhibition effects on human cytochromes P450. DM4 showed significant inhibition and inactivation of certain P450 isoforms, indicating its potential impact on drug-drug interactions in clinical settings (Davis et al., 2012).

• Antitumor Activity in Non-Hodgkin's Lymphoma Models : Research on SAR3419, a novel anti-CD19 antibody conjugated to DM4, demonstrated superior antitumor activity compared to conventional therapies in preclinical xenograft models for non–Hodgkin's lymphoma (Al-Katib et al., 2009).

• FRα-Targeting Antibody-Drug Conjugate Against Tumors : A study on IMGN853, an anti-FRα antibody-drug conjugate with DM4, showed potent antitumor activity in ovarian and non–small cell lung adenocarcinoma cancers overexpressing folate receptor α (FRα). This highlights the potential of DM4-based ADCs for targeting specific cancer types (Ab et al., 2015).

• Design and Evaluation of Coltuximab Ravtansine (SAR3419) : This study details the creation and preclinical evaluation of Coltuximab ravtansine, an ADC targeting CD19, utilizing DM4. It highlights the design considerations and efficacy in models, contributing to the understanding of ADCs' mechanisms and therapeutic potential (Hong et al., 2015).

• Cytotoxic Activity Against CD138+ Multiple Myeloma Cells : The cytotoxic effects of the maytansinoid DM1 (related to DM4) conjugated to a monoclonal antibody targeting CD138 were evaluated. This study provides insights into the targeted treatment approach for multiple myeloma (Tassone et al., 2004).

• Microtubule Dynamics Suppression by Maytansinoids : This research shows how maytansine and cellular metabolites of antibody-maytansinoid conjugates, including DM4, suppress microtubule dynamics, a crucial mechanism in their anticancer action (Lopus et al., 2010).

• Semisynthetic Maytansine Analogues for Targeted Cancer Treatment : This paper discusses the synthesis of new maytansinoids, including those with structures similar to DM4, and their application in targeted cancer therapy using monoclonal antibodies (Widdison et al., 2006).